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Compound of Interest

Compound Name: Pefachrome(R) fxa*

Cat. No.: B1627135

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and experimental
application of Pefachrome® fXa, a chromogenic substrate essential for the quantification of
Factor Xa (FXa) activity in coagulation studies. The information is compiled to ensure safe
laboratory practices and accurate experimental outcomes.

Product Identification and Properties

Pefachrome® fXa is a synthetic peptide conjugated to a para-nitroaniline (pNA) chromophore.
[1] It is utilized in research and quality control for measuring FXa activity.[2][3][4] Different
variants of Pefachrome® fXa are available, each with specific characteristics.

Table 1: Chemical and Physical Properties of Pefachrome® fXa Variants
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5 ) Pefachrome® Pefachrome® Pefachrome® Pefachrome®
roper
SNy FXa (General) FXa 5278 FXa 8595 FXalLAL 5288
CAS Number 80895-10-9[1]
CH30CO-D-Nle- CH30CO-D-
Molecular C25H38N807.C Z-D-Arg-Gly-Arg-
Gly-Arg-pNA - CHA-Gly-Arg-
Formula 2H402[5] pNA - 2HCI[3]
AcOHI[6] PNA - AcOH[4]
Molecular Weight  622.7 g/mol [2][5] --- 714.6 g/mol [3] 622.7 g/mol [4]
Solid Powder[5]
Form
[7]
White to off-white
Color or light
yellowish[5][7]
Odor Odorless|[7]
Upto4 mMin ) )
B o >10 mM in Upto4 mMin
Solubility distilled H20[2] o o
] distilled H20[3] distilled H20[4]
Storage 2-8°C[2][3][4][5
g 21408 B B
Temperature [7]

Safety and Handling

While Pefachrome® fXa is not classified as a hazardous substance according to Regulation
(EC) No 1272/2008, it is crucial to adhere to standard laboratory safety protocols.[7] The health
hazards of this substance have not been thoroughly investigated.[7]

Table 2: Hazard and Precautionary Information
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Hazard Type Information Source

The health hazards for this
substance have not been
thoroughly investigated. Free

Health Hazards pNA is classified as toxic, and [7]
these properties may be
present when bound to the

peptide.

The product contains no
known PBT (Persistent,

PBT and vPvB Assessment Bioaccumulative and Toxic) or [7]
vPVvB (very Persistent and very

Bioaccumulative) substances.

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment is recommended:

o Respiratory Protection: Use a suitable respiratory protective device in case of insufficient
ventilation.[7]

e Hand Protection: Wear protective gloves compliant with EU Directive 89/686/EEC and
standard EN374.[7]

o Eye/Face Protection: Safety glasses or goggles are recommended.[8]

» Skin and Body Protection: Wear protective clothing to prevent skin contact.[7]

First Aid Measures

Table 3: First Aid Procedures
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Exposure Route Procedure Source

Remove person to fresh air
and keep comfortable for
Inhalation breathing. If respiratory [7]
symptoms occur, call a
POISON CENTER or doctor.

Wash with plenty of soap and
Skin Contact water. If skin irritation or arash  [7]

occurs, seek medical advice.

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and

Eye Contact ) o [7]
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice.

) Immediately call a POISON
Ingestion [7]
CENTER or doctor.

Handling and Storage

Proper handling and storage are vital to maintain the integrity of Pefachrome® fXa.

o Handling: Avoid skin and eye contact, and inhalation of particles.[7] Ensure good ventilation
and wash hands before breaks and at the end of work.[7]

o Storage: Store in a dry place, protected from light, at a temperature between +2 and +8°C.[7]
Keep the product unopened until use to avoid contamination.[2][3][4] Shipment of the
product does not require cooling.[2][3][4]

Accidental Release Measures

In the event of a spill:

e Avoid skin and eye contact and inhalation of dust.[7]
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Do not allow the product to enter the sewage system or any water course.[7]

Mechanically pick up the spilled material and collect it in suitable containers.[7]

Clean the affected area carefully and ensure adequate ventilation.[7]

Avoid the formation of dust.[7]

Experimental Protocols

Pefachrome® fXa is a highly sensitive chromogenic substrate used for the determination of
FXa activity.[2][3][4] The principle of the assay is the cleavage of the p-nitroaniline (pNA) from
the peptide by FXa, which results in a measurable increase in absorbance at 405 nm.[1]

Biochemical Mechanism of Action

The enzymatic reaction is as follows: CH30CO-D-CHA-Gly-Arg-pNA + FXa ==> CH30CO-D-
CHA-GIly-Arg-OH + pNA[2]

Caption: Enzymatic cleavage of Pefachrome® fXa by Factor Xa.

Micro Assay for Factor X Determination in Plasma

This protocol is a suggested method for determining Factor X activity in human citrated plasma.

[1I[21[3]14]

Materials:

RVV-X (Russell's viper venom-X): 25 AU/ml in 25 mM CaCl2[2][3][4]

Human citrated plasma[2][3][4]

Buffer: 50 mM Tris-HCI, pH 8.4[2][3][4]

Pefachrome® fXa: 4 mM in water[1][2][3]

Procedure:

o Activation of Factor X:
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o Add 0.100 ml of RVV-X to 0.010 ml of human citrated plasma.[2][3][4]

o Incubate for 75 seconds at 37°C to activate Factor X into Factor Xa.[1][2][3]

e Chromogenic Reaction:

o Add 0.790 ml of buffer.[2][3]

o Add 0.100 ml of Pefachrome® fXa (4 mM in water).[1][2][3]
e Measurement:

o Determine the change in optical density per minute (AOD/min) at 405 nm.[2][3]
Caption: Experimental workflow for Factor X determination.

Table 4: Kinetic Parameters of Pefachrome® fXa Variants

Pefachrome® FXa Pefachrome® FXa Pefachrome®

Parameter

(General) 8595 FXa/LAL 5288
KM 0.106 mM[1][2] 0.1 mol/L[3] 0.106 mM[4]
kcat 140 s-1[1][2] 290 s-1[3] 140 s-1[4]

Disposal Considerations

Dispose of the product and its container in accordance with local, regional, national, and
international regulations. Do not allow the product to enter sewers or water systems.[7]

This document is intended for informational purposes for trained professionals and does not
replace a formal risk assessment that should be conducted in your laboratory. Always refer to
the specific Safety Data Sheet (SDS) provided by the manufacturer for the most current and
detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pefachrome-r-fxa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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